3-Bromo-N-(2-methoxyethyl)isonicotinamide

• IUPAC Name: 3-bromo-N-(2-methoxyethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C9H11BrN2O2/c1-14-5-4-12-9(13)7-2-3-11-6-8(7)10/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key: QDHVEQOPYPKKLP-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(C=NC=C1)Br
• Molecular Formula: C9H11BrN2O2
• Molecular Weight: 259.10 g/mol

Description

3-Bromo-N-(2-methoxyethyl)isonicotinamide is an organic compound that belongs to the class of isonicotinamides It is characterized by the presence of a bromine atom at the third position of the pyridine ring and a methoxyethyl group attached to the nitrogen atom of the isonicotinamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-N-(2-methoxyethyl)isonicotinamide typically involves the following steps:

• Bromination of Isonicotinamide: : The starting material, isonicotinamide, is brominated using a brominating agent such as bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetic acid or dichloromethane. The reaction is carried out at room temperature or slightly elevated temperatures to obtain 3-bromoisonicotinamide.

• N-Alkylation: : The 3-bromoisonicotinamide is then subjected to N-alkylation with 2-methoxyethylamine. This reaction is typically carried out in the presence of a base such as potassium carbonate or sodium hydride in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is stirred at elevated temperatures (e.g., 60-80°C) to yield 3-Bromo-N-(2-methoxyethyl)isonicotinamide.

Industrial Production Methods

Industrial production of 3-Bromo-N-(2-methoxyethyl)isonicotinamide follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-(2-methoxyethyl)isonicotinamide can undergo various chemical reactions, including:

• Nucleophilic Substitution: : The bromine atom at the third position of the pyridine ring can be substituted by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

• Oxidation: : The methoxyethyl group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

• Reduction: : The carbonyl group of the isonicotinamide moiety can be reduced to form corresponding amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide in solvents like ethanol or acetonitrile.

Oxidation: Oxidizing agents like potassium permanganate in aqueous or acidic medium.

Reduction: Reducing agents like lithium aluminum hydride in anhydrous ether or tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Substituted isonicotinamides with various functional groups replacing the bromine atom.

Oxidation: Aldehydes or carboxylic acids derived from the methoxyethyl group.

Reduction: Amines derived from the reduction of the carbonyl group.

Scientific Research Applications

3-Bromo-N-(2-methoxyethyl)isonicotinamide has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block in the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

Material Science: It is employed in the development of novel materials with specific electronic and optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and protein-ligand interactions.

Chemical Synthesis: It is utilized as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 3-Bromo-N-(2-methoxyethyl)isonicotinamide depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. The bromine atom and the methoxyethyl group can influence the binding affinity and selectivity of the compound towards its target. The isonicotinamide moiety can participate in hydrogen bonding and other non-covalent interactions, contributing to the overall activity of the compound.

Comparison with Similar Compounds

Similar Compounds

3-Bromoisonicotinamide: Lacks the methoxyethyl group, which may result in different chemical and biological properties.

N-(2-Methoxyethyl)isonicotinamide: Lacks the bromine atom, which can affect its reactivity and interaction with molecular targets.

2-Bromo-N-(2-methoxyethyl)isonicotinamide: Bromine atom is at the second position, leading to different steric and electronic effects.

Uniqueness

3-Bromo-N-(2-methoxyethyl)isonicotinamide is unique due to the presence of both the bromine atom and the methoxyethyl group, which confer distinct chemical reactivity and biological activity. The combination of these functional groups allows for versatile applications in various fields, making it a valuable compound for scientific research and industrial applications.